Cas no 61628-57-7 (2-Tridecanone, 3-methoxy-)
2-Tridecanone, 3-methoxy- structure
Product Name:2-Tridecanone, 3-methoxy-
CAS No:61628-57-7
MF:C14H28O2
MW:228.370924949646
CID:472194
PubChem ID:12433233
Update Time:2025-04-19
2-Tridecanone, 3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Tridecanone, 3-methoxy-
- 3-methoxytridecan-2-one
- 61628-57-7
- SCHEMBL1783291
- DTXSID70498096
-
- Inchi: 1S/C14H28O2/c1-4-5-6-7-8-9-10-11-12-14(16-3)13(2)15/h14H,4-12H2,1-3H3
- InChI Key: ZDEVTPXJZYJEFQ-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)=O)CCCCCCCCCC
Computed Properties
- Exact Mass: 228.20904
- Monoisotopic Mass: 228.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 11
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Tridecanone, 3-methoxy- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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